Cas no 1008-35-1 (2-amino-5,6,7,8-tetrahydro-4(3H)-Pteridinone)

• Product Name: 2-amino-5,6,7,8-tetrahydro-4(3H)-Pteridinone
• CAS No: 1008-35-1
• Molecular Formula: C₆H₉N₅O
• Molecular Weight: 167.16856
• CID: 117368
• PubChem ID: 135453284

2-amino-5,6,7,8-tetrahydro-4(3H)-Pteridinone Properties

Names and Identifiers

• 2-amino-5,6,7,8-tetrahydro-4(3H)-Pteridinone
• 2-amino-5,6,7,8-tetrahydro-1H-pteridin-4-one
• 4(3H)-Pteridinone,2-amino-5,6,7,8-tetrahydro-
• tetrahydropterin
• 2-amino-5,6,7,8-tetrahydro-3H-pteridin-4-one
• 2-amino-5,6,7,8-tetrahydropteridin-4(3H)-one
• 4(1H)-Pteridinone, 2-amino-5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydropterin
• 5,6,7,8-Tetrahydro-pterin
• 5,6,7,8-Tetrahydro-pterin (THP)
• AC1L3U1P
• CHEMBL152798
• SureCN3454164
• SureCN3454166
• 2-Amino-5,6,7,8-tetrahydro-4-pteridinol
• 2-Amino-5,6,7,8-tetrahydro-4(1H)-pteridinone
• H2RCW24GCG
• UNII-H2RCW24GCG
• 2-amino-1,4,5,6,7,8-hexahydropteridin-4-one
• SCHEMBL12807134
• SCHEMBL3454164
• 4(3H)-PTERIDINONE, 2-AMINO-5,6,7,8-TETRAHYDRO-
• 1008-35-1
• EN300-37158615
• 2-AMINO-4-OXO-5,6,7,8-TETRAHYDROPTERIDINE
• 2-amino-4-hydroxy-5,6,7,8-tetrahydropteridine
• DTXSID70143514

• InChIKey： BOEUHAUGJSOEDZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9N5O/c7-6-10-4-3(5(12)11-6)8-1-2-9-4/h8H,1-2H2,(H4,7,9,10,11,12)
• SMILES： NC1NC(=O)C2=C(NCCN2)N=1

Computed Properties

• Exact Mass: 167.08087
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 167.08071
• Heavy Atom Count: 12
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 91.5

Experimental Properties

• LogP: 0.04670
• PSA: 91.54
• Refractive Index: 1.917
• Boiling Point: 355.9°Cat760mmHg
• Flash Point: 169.1°C
• Density: 1.96